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Introduction
Methylene diphenyl diisocyanate (MDI)-based polyurethane (PU) elastomers are a versatile

class of polymers known for their excellent mechanical properties, including high tensile

strength, abrasion resistance, and flexibility. These properties make them suitable for a wide

range of applications, from industrial components to biomedical devices. The final properties of

an MDI-based elastomer are highly dependent on its chemical composition, specifically the

type of MDI isomer, the structure and molecular weight of the polyol (soft segment), and the

nature of the chain extender (hard segment). This application note provides a guide to

formulating MDI-based elastomers with high tensile strength, including key formulation

considerations, experimental protocols for synthesis and testing, and a summary of relevant

performance data.

The synthesis of MDI-based elastomers involves the reaction of an MDI prepolymer with a

polyol and a chain extender. The MDI and chain extender combine to form the "hard"

segments, which provide strength and rigidity through hydrogen bonding, while the polyol forms

the "soft" segments, imparting flexibility and elastomeric properties. The ratio of these hard and

soft segments, along with the specific chemical nature of each component, dictates the final

mechanical properties of the elastomer.
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Key Formulation Components for High Tensile
Strength
Achieving high tensile strength in MDI-based elastomers requires careful selection of the

following components:

MDI Isomer: Pure 4,4'-MDI is often preferred for its linear and symmetric structure, which

promotes better packing and stronger hydrogen bonding in the hard segments, leading to

higher tensile strength.[1] Polymeric MDI (PMDI), a mixture of MDI isomers and higher

functionality oligomers, can increase crosslink density, which also contributes to higher

tensile strength.[2]

Polyol (Soft Segment): The choice of polyol significantly influences the elastomer's

properties.

Polyester polyols generally yield elastomers with higher tensile strength and abrasion

resistance compared to polyether polyols due to stronger intermolecular forces (hydrogen

bonding from the ester groups).[1]

Polyether polyols offer better hydrolysis resistance and low-temperature flexibility.

Polycarbonate polyols can provide a good balance of properties, including high tensile

strength and good thermal stability.

Molecular Weight: Increasing the molecular weight of the polyol generally leads to an

increase in tensile strength up to a certain point, after which it may decrease. Higher

molecular weight polyols lead to a higher degree of phase separation between the hard

and soft segments, which is often associated with improved mechanical properties.

Chain Extender (Hard Segment): The chain extender reacts with the MDI to form the hard

segments.

Diols: Short-chain diols like 1,4-butanediol (BDO) are commonly used and contribute to

the formation of well-ordered hard domains, resulting in high tensile strength.

Diamines: Aromatic diamines can lead to even higher tensile strength due to the formation

of urea linkages, which form stronger hydrogen bonds than urethane linkages.[3][4] The
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number of carbons in the diamine chain extender can also affect the mechanical

properties, with shorter chain extenders generally leading to higher tensile strength.[3][4]

Hard Segment Content: The weight percentage of the hard segment (MDI + chain extender)

in the final polymer is a critical factor. Increasing the hard segment content generally leads to

a significant increase in tensile strength and hardness.[5] However, an excessively high hard

segment content can lead to brittleness and reduced elongation at break.[5]

Additives: Various additives can be incorporated to enhance specific properties. Reinforcing

fillers can be used to further increase tensile strength.[2]

Data Presentation: Formulation vs. Tensile Strength
The following tables summarize the tensile strength of MDI-based elastomers with different

formulations, compiled from various sources.

Table 1: Effect of Polyol Type on Tensile Strength

MDI Type Polyol Type
Chain
Extender

Hard
Segment
Content (%)

Tensile
Strength
(MPa)

Reference

MDI Polyester BDO 16.18 32.6 [5]

MDI Polyether - -
Lower than

polyester
[1]

MDI
Soy-based

polyol
- -

Varies with

polyol

functionality

[6]

Table 2: Effect of Chain Extender on Tensile Strength
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MDI Type Polyol Type
Chain
Extender

Hard
Segment
Content (%)

Tensile
Strength
(MPa)

Reference

MDI
Poly(ε-

caprolactone)

2,5-dimethyl-

3-hexine-2,5-

diol

- 11-14 [7][8]

Isophorone

Diisocyanate

(IPDI)

Poly(oxytetra

methylene)

glycol

(PTMG)

Ethylenediam

ine (EDA)
Higher Higher [3][4]

Isophorone

Diisocyanate

(IPDI)

Poly(oxytetra

methylene)

glycol

(PTMG)

Butanediamin

e (BDA)
Lower Lower [3][4]

Isophorone

Diisocyanate

(IPDI)

Poly(oxytetra

methylene)

glycol

(PTMG)

Hexamethyle

nediamine

(HMDA)

Lowest Lowest [3][4]

MDI-50 Polyol MOCA

Increases

with NCO

content

Increases [9]

Table 3: Effect of Hard Segment Content on Tensile Strength

MDI Type Polyol Type
Chain
Extender

Hard
Segment
Content (%)

Tensile
Strength
(MPa)

Reference

MDI Polyester BDO Increases Increases [5]

MDI-50 Polyol MOCA Increases Increases [9]
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Protocol 1: Synthesis of MDI-Based Polyurethane
Elastomer (Prepolymer Method)
This protocol describes a general two-step prepolymer method for synthesizing MDI-based

polyurethane elastomers.

Materials:

4,4'-Methylene diphenyl diisocyanate (MDI)

Polyol (e.g., polyester or polyether polyol, dried under vacuum)

Chain extender (e.g., 1,4-butanediol)

Catalyst (e.g., dibutyltin dilaurate - DBTDL), optional

Solvent (e.g., dimethylformamide - DMF, anhydrous), optional

Equipment:

Three-neck round-bottom flask

Mechanical stirrer

Heating mantle with temperature controller

Nitrogen inlet

Vacuum line

Dropping funnel

Mold

Procedure:

Prepolymer Synthesis: a. Set up the reaction apparatus (three-neck flask, stirrer, heating

mantle, nitrogen inlet). b. Charge the flask with the desired amount of polyol and heat to 80-
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90 °C under vacuum for 1-2 hours to remove any residual moisture. c. Cool the polyol to 60-

70 °C under a nitrogen atmosphere. d. Slowly add the stoichiometric amount of MDI to the

polyol with vigorous stirring. The NCO/OH ratio is typically kept between 1.5 and 2.5. e.

Maintain the reaction temperature at 70-80 °C and continue stirring for 2-3 hours to form the

NCO-terminated prepolymer. The progress of the reaction can be monitored by titrating the

%NCO content.

Chain Extension: a. Degas the prepolymer under vacuum for 10-15 minutes. b. Add the

stoichiometric amount of the chain extender (e.g., 1,4-butanediol) to the prepolymer with

vigorous stirring. The amount of chain extender is calculated to react with the excess NCO

groups. c. If using a catalyst, add it at this stage. d. Continue stirring for a few minutes until

the mixture is homogeneous.

Casting and Curing: a. Pour the resulting viscous liquid into a preheated mold. b. Cure the

elastomer in an oven at a specific temperature and time (e.g., 100-120 °C for 12-24 hours).

The curing schedule will depend on the specific formulation. c. After curing, allow the

elastomer to cool to room temperature before demolding. d. Post-cure the elastomer at room

temperature for at least 7 days before testing to ensure complete reaction and stabilization of

properties.

Protocol 2: Tensile Strength Testing (ASTM D412)
This protocol outlines the procedure for measuring the tensile properties of the synthesized

elastomers according to the ASTM D412 standard.[10][11]

Equipment:

Universal Testing Machine (UTM) with a suitable load cell

Extensometer (optional, for precise strain measurement)

Die for cutting dumbbell-shaped specimens (ASTM D412 Die C is common)

Micrometer for measuring specimen thickness and width

Procedure:
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Specimen Preparation: a. Cut dumbbell-shaped specimens from the cured elastomer sheets

using the die.[12][13] b. Ensure the specimens are free of nicks, cuts, or other defects. c.

Measure the thickness and width of the narrow section of each specimen at three different

points and use the average values for cross-sectional area calculation.[12]

Testing: a. Set the grip separation rate on the UTM to 500 ± 50 mm/min.[12] b. Mount the

specimen in the grips of the UTM, ensuring it is aligned vertically and not under any pre-load.

c. If using an extensometer, attach it to the gauge length of the specimen. d. Start the test

and record the force and elongation data until the specimen breaks. e. Test at least five

specimens for each formulation to obtain statistically reliable data.

Data Analysis: a. Tensile Strength: Calculate the tensile strength by dividing the maximum

force recorded by the original cross-sectional area of the specimen. b. Elongation at Break:

Calculate the elongation at break as the percentage increase in length from the original

gauge length to the length at which the specimen ruptures. c. Modulus of Elasticity:

Determine the modulus of elasticity (Young's modulus) from the initial linear portion of the

stress-strain curve.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the formulation and testing of MDI-

based elastomers.
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Caption: Workflow for formulating high tensile strength MDI-based elastomers.
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Conclusion
The formulation of MDI-based elastomers with high tensile strength is a multifactorial process

that requires careful selection of raw materials and precise control over the synthesis process.

By understanding the structure-property relationships of the key components—MDI, polyol, and

chain extender—researchers can tailor the formulation to achieve the desired mechanical

performance. The protocols provided in this application note offer a starting point for the

synthesis and characterization of these high-performance materials. The quantitative data

summarized in the tables can serve as a valuable reference for formulation development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Formulation of M-dianiline-Based
Elastomers with High Tensile Strength]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179448#formulation-of-mdi-based-elastomers-with-
high-tensile-strength]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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